Cas no 2002656-65-5 (5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde)

• Product Name: 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde
• CAS No: 2002656-65-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6072941
• PubChem ID: 165453184
• Update Time: 2025-10-29

5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2002656-65-5
• EN300-726090
• 5-[1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde
• 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde

• Inchi： 1S/C11H13NO3/c13-6-9-1-2-10(15-9)12-5-8-3-11(12,4-8)7-14/h1-2,6,8,14H,3-5,7H2
• InChI Key： ZZTOCCAGXAAKEQ-UHFFFAOYSA-N
• SMILES： OCC12CC(CN1C1=CC=C(C=O)O1)C2

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde

Comprehensive Overview of 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde (CAS No. 2002656-65-5)

The compound 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde (CAS No. 2002656-65-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the azabicyclo[2.1.1]hexane core and the furan-2-carbaldehyde moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting inflammation, neurodegenerative diseases, and metabolic disorders.

In recent years, the demand for innovative heterocyclic compounds like 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde has surged due to their versatility in drug design. The hydroxymethyl group in this molecule enhances its solubility and bioavailability, which are critical factors in modern drug development. Additionally, the furan ring is known for its bioactivity, often contributing to the compound's interaction with biological targets. These attributes align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

The synthesis of 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde involves advanced organic chemistry techniques, including multi-step reactions and catalytic processes. Its CAS No. 2002656-65-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Scientists often explore its reactivity and stability under various conditions to optimize its use in pharmaceutical formulations. This compound's potential as a chiral intermediate further underscores its value in asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing.

From an industrial perspective, 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde is part of a growing market for high-value fine chemicals. Companies specializing in custom synthesis and contract research organizations (CROs) frequently seek such molecules to support drug discovery pipelines. The compound's azabicyclo scaffold is particularly noteworthy, as it mimics natural product frameworks often associated with bioactive properties. This aligns with the increasing focus on fragment-based drug design and scaffold hopping strategies in the pharmaceutical industry.

In the context of academic research, 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde is studied for its potential in addressing unmet medical needs. For instance, its structural similarity to known enzyme inhibitors has prompted investigations into its role in modulating metabolic pathways. Researchers are also exploring its application in bioconjugation techniques, where it could serve as a linker for antibody-drug conjugates (ADCs) or other targeted therapies. These applications resonate with the broader scientific community's interest in next-generation biologics and hybrid molecules.

As the pharmaceutical landscape evolves, compounds like 5-[1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexan-2-yl]furan-2-carbaldehyde are likely to play a pivotal role in addressing complex diseases. Its multifunctional design allows for diverse modifications, enabling researchers to fine-tune its properties for specific applications. Whether in early-stage discovery or late-stage optimization, this molecule exemplifies the intersection of creativity and scientific rigor in modern chemistry. With ongoing advancements in computational modeling and high-throughput screening, its full potential is yet to be realized.